![molecular formula C22H23N3O B5777544 N-[4-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide](/img/structure/B5777544.png)
N-[4-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide, also known as MNPA, is a novel chemical compound that has been the subject of extensive scientific research in recent years. This compound has been shown to have a wide range of potential applications in various fields, including medicine, pharmacology, and biochemistry. In
Mechanism of Action
The mechanism of action of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. This compound has also been shown to bind to certain receptors in the body, such as the 5-HT1A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied, depending on the specific application and dosage. In general, this compound has been shown to have anti-inflammatory, analgesic, and anxiolytic effects, making it a potential candidate for the treatment of various types of pain, inflammation, and anxiety disorders. This compound has also been shown to have potential as a drug delivery agent, due to its ability to cross the blood-brain barrier and target specific cells and tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide for lab experiments is its high degree of purity and stability, which makes it a reliable and consistent tool for studying various biochemical and physiological processes. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for the study of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide. One area of interest is the development of this compound-based drugs for the treatment of various types of pain, inflammation, and anxiety disorders. Another area of interest is the use of this compound as a tool for studying the structure and function of various proteins and enzymes. Additionally, there is potential for the development of new drug delivery systems based on this compound, which could improve the effectiveness and specificity of various types of drugs. Overall, the study of this compound is a promising area of research with many potential applications in various fields.
Synthesis Methods
The synthesis of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide involves the reaction of 2-naphthoyl chloride with 4-(4-methyl-1-piperazinyl)aniline in the presence of a base. The resulting product is purified by column chromatography, and the final compound is obtained as a white solid with a high degree of purity.
Scientific Research Applications
N-[4-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide has been the subject of extensive scientific research due to its potential applications in various fields. In the field of medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various types of pain and inflammation. In pharmacology, this compound has been shown to have potential as a drug delivery agent, due to its ability to cross the blood-brain barrier and target specific cells and tissues. In biochemistry, this compound has been used as a tool for studying the structure and function of various proteins and enzymes.
properties
IUPAC Name |
N-[4-(4-methylpiperazin-1-yl)phenyl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O/c1-24-12-14-25(15-13-24)21-10-8-20(9-11-21)23-22(26)19-7-6-17-4-2-3-5-18(17)16-19/h2-11,16H,12-15H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNSYZUCOWVUFAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.